Cas no 899979-80-7 (N-[4-(1,1-dioxothiazinan-2-yl)phenyl]propanamide)

• Product Name: N-[4-(1,1-dioxothiazinan-2-yl)phenyl]propanamide
• CAS No: 899979-80-7
• MF: C₁₃H₁₈N₂O₃S
• MW: 282.358622074127
• CID: 5490908
• Update Time: 2025-08-05

N-[4-(1,1-dioxothiazinan-2-yl)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1,1-dioxothiazinan-2-yl)phenyl]propanamide

• Inchi： 1S/C13H18N2O3S/c1-2-13(16)14-11-5-7-12(8-6-11)15-9-3-4-10-19(15,17)18/h5-8H,2-4,9-10H2,1H3,(H,14,16)
• InChI Key： CWYQOVMXSDZYEO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCCS2(=O)=O)C=C1)(=O)CC

Additional information on N-[4-(1,1-dioxothiazinan-2-yl)phenyl]propanamide

N-[4-(1,1-dioxothiazinan-2-yl)phenyl]propanamide (CAS No. 899979-80-7): A Comprehensive Overview

N-[4-(1,1-dioxothiazinan-2-yl)phenyl]propanamide (CAS No. 899979-80-7) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct thiazine and amide functionalities, has shown promising potential in various therapeutic applications. This article provides a detailed overview of the chemical structure, synthesis, biological activities, and recent research advancements related to N-[4-(1,1-dioxothiazinan-2-yl)phenyl]propanamide.

Chemical Structure and Synthesis

The chemical structure of N-[4-(1,1-dioxothiazinan-2-yl)phenyl]propanamide is defined by its core thiazine ring and the amide functional group attached to a phenyl ring. The thiazine ring, specifically in its 1,1-dioxide form, imparts unique electronic and steric properties to the molecule. The synthesis of this compound typically involves multi-step reactions, including the formation of the thiazine ring followed by oxidation to the 1,1-dioxide form and subsequent amide coupling with a phenylpropanoic acid derivative.

Recent studies have explored various synthetic routes to optimize the yield and purity of N-[4-(1,1-dioxothiazinan-2-yl)phenyl]propanamide. One notable approach involves the use of green chemistry principles to minimize environmental impact. For instance, a study published in the Journal of Organic Chemistry reported a high-yield synthesis using mild reaction conditions and recyclable catalysts.

Biological Activities

N-[4-(1,1-dioxothiazinan-2-yl)phenyl]propanamide has been investigated for its diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. These activities are attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception.

A recent study published in the European Journal of Pharmacology demonstrated that N-[4-(1,1-dioxothiazinan-2-yl)phenyl]propanamide exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The compound was also found to reduce oxidative stress and protect against neuronal damage in animal models of neurodegenerative diseases.

Pharmacological Applications

The pharmacological potential of N-[4-(1,1-dioxothiazinan-2-yl)phenyl]propanamide has led to its evaluation in various preclinical studies for potential therapeutic applications. One area of focus has been its use as an analgesic agent for chronic pain management. Preclinical studies have shown that the compound effectively reduces pain sensitivity without significant side effects, making it a promising candidate for further clinical development.

In addition to pain management, N-[4-(1,1-dioxothiazinan-2-yl)phenyl]propanamide has shown potential in treating inflammatory conditions such as arthritis and inflammatory bowel disease (IBD). A study published in the Journal of Inflammation Research highlighted its efficacy in reducing joint inflammation and improving mobility in animal models of arthritis.

Clinical Trials and Future Directions

The promising preclinical results have paved the way for clinical trials to evaluate the safety and efficacy of N-[4-(1,1-dioxothiazinan-2-yl)phenyl]propanamide in human subjects. Several phase I trials are currently underway to assess its pharmacokinetics and safety profile. Early results from these trials have been encouraging, with no major adverse effects reported.

Future research will focus on optimizing dosing regimens and exploring combination therapies with other drugs to enhance therapeutic outcomes. Additionally, efforts are being made to develop more stable formulations of the compound for long-term storage and administration.

Conclusion

In conclusion, N-[4-(1,1-dioxothiazinan-2-yl)phenyl]propanamide (CAS No. 899979-80-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a promising candidate for various therapeutic applications. Ongoing research and clinical trials will further elucidate its full potential and pave the way for its eventual use as a safe and effective treatment option.